Cas no 1261732-58-4 (2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde)

• Product Name: 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde
• CAS No: 1261732-58-4
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• CID: 4992127
• Update Time: 2025-05-23

2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde

• Inchi： 1S/C15H8F6O/c16-14(17,18)12-4-2-1-3-10(12)11-6-5-9(8-22)7-13(11)15(19,20)21/h1-8H
• InChI Key： ARJXXDFMSTUWGR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Additional information on 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde

2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde: A Comprehensive Overview

The compound 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde, identified by the CAS number 1261732-58-4, is a highly specialized organic molecule with significant applications in various fields of chemistry. This compound belongs to the class of aldehydes and features a biphenyl structure substituted with trifluoromethyl groups at the 2 and 2' positions, along with an aldehyde group at the 4 position of one of the phenyl rings. Its unique structure endows it with distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde typically involves multi-step organic reactions. One common approach is through the coupling of aryl halides with aldehydes using transition metal catalysts, such as palladium complexes. This method ensures high yields and selectivity, which are critical for large-scale production. Recent advancements in catalytic systems have further optimized this process, reducing reaction times and enhancing the overall efficiency.

In terms of physical properties, this compound exhibits a high melting point due to its rigid biphenyl structure and strong intermolecular forces. The presence of trifluoromethyl groups significantly increases its stability under thermal and oxidative conditions. Additionally, its solubility in common organic solvents makes it suitable for various chemical transformations. The aldehyde group at the 4 position plays a crucial role in determining its reactivity, enabling it to participate in nucleophilic additions and other carbonyl reactions.

2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde has found extensive use in the field of materials science. Its rigid structure and electron-withdrawing trifluoromethyl groups make it an ideal candidate for constructing advanced materials such as polymers and liquid crystals. Recent studies have demonstrated its potential as a building block for high-performance organic semiconductors, which are essential components in modern electronic devices like OLEDs (Organic Light Emitting Diodes) and flexible electronics.

In drug discovery, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Its ability to form stable bonds with various functional groups allows chemists to design complex molecular architectures that target specific biological pathways. For instance, derivatives of this compound have shown promise in modulating enzyme activities and receptor interactions, paving the way for novel therapeutic agents.

The environmental impact of 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde has also been a subject of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2,2'-Bis(trifluoromethyl)biphenyl-4-carbaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methodologies and material science continue to unfold, this compound is expected to play an even more prominent role in shaping future innovations.